Cas no 71037-30-4 (8-[[4-(Quinolin-8-yloxymethyl)phenyl]methoxy]quinoline)

• Product Name: 8-[[4-(Quinolin-8-yloxymethyl)phenyl]methoxy]quinoline
• CAS No: 71037-30-4
• MF: C₂₆H₂₀N₂O₂
• MW: 392.449206352234
• CID: 2799818
• PubChem ID: 989605
• Update Time: 2025-04-21

8-[[4-(Quinolin-8-yloxymethyl)phenyl]methoxy]quinoline Chemical and Physical Properties

Names and Identifiers

• AO-343/37358018
• Oprea1_726834
• DTXSID50359732
• 1,4-Bis(8-quinolyloxymethyl)benzene
• 71037-30-4
• 8-({4-[(8-quinolinyloxy)methyl]benzyl}oxy)quinoline
• CHEMBL2281466
• 8-[[4-(Quinolin-8-yloxymethyl)phenyl]methoxy]quinoline

• Inchi： 1S/C26H20N2O2/c1-5-21-7-3-15-27-25(21)23(9-1)29-17-19-11-13-20(14-12-19)18-30-24-10-2-6-22-8-4-16-28-26(22)24/h1-16H,17-18H2
• InChI Key： LUMUNWBFKLCHRW-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC2=CC=CN=C12)CC1C=CC(=CC=1)COC1=CC=CC2=CC=CN=C12

Computed Properties

• Exact Mass: 392.152477885Da
• Monoisotopic Mass: 392.152477885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 44.2Ų